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Research
Introduction

Aerocavin is a novel, potent, and selective small molecule inhibitor of the Phosphoinositide 3-

kinase (PI3K) signaling pathway. The PI3K/Akt/mTOR cascade is a critical intracellular

signaling pathway that regulates a wide range of cellular processes, including cell growth,

proliferation, survival, and metabolism. Dysregulation of this pathway is a hallmark of many

human cancers, making it a key target for therapeutic intervention. Aerocavin exhibits high

selectivity for the p110α isoform of PI3K, which is frequently mutated and activated in various

solid tumors.

These application notes provide detailed protocols for preclinical in vivo evaluation of

Aerocavin's efficacy, pharmacokinetics, and safety profile in murine models.

Mechanism of Action

Aerocavin competitively binds to the ATP-binding pocket of PI3K, preventing the

phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-

trisphosphate (PIP3). This inhibition blocks the recruitment and activation of downstream

effectors, most notably the serine/threonine kinase Akt. The subsequent suppression of the
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Akt/mTOR signaling axis leads to the inhibition of cell proliferation and the induction of

apoptosis in cancer cells with a constitutively active PI3K pathway.
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To cite this document: BenchChem. ["Aerocavin experimental design for in vivo studies"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040010#aerocavin-experimental-design-for-in-vivo-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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